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Compound of Interest

Compound Name:
4-(3-Phenylprop-2-enoyl)benzoic

acid

Cat. No.: B1311726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(3-Phenylprop-2-enoyl)benzoic acid is a chalcone derivative, a class of compounds

characterized by two aromatic rings linked by a three-carbon α,β-unsaturated carbonyl system.

[1] Chalcones are widely recognized for their diverse pharmacological activities, including anti-

inflammatory, antimicrobial, and anticancer properties.[2][3] The structural simplicity and

synthetic accessibility of the chalcone scaffold make it an attractive platform for the

development of molecular probes to investigate biological pathways and for drug discovery.[1]

[2] This document provides detailed application notes and protocols for the utilization of 4-(3-
Phenylprop-2-enoyl)benzoic acid as a molecular probe, with a focus on its potential as an

antiproliferative agent targeting tubulin polymerization.
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Property Value Reference

Molecular Formula C₁₆H₁₂O₃ N/A

Molecular Weight 252.27 g/mol N/A

Appearance
Expected to be a crystalline

solid
General chalcone properties

Solubility
Soluble in organic solvents like

DMSO, ethanol
General chalcone properties[4]

The synthesis of 4-(3-Phenylprop-2-enoyl)benzoic acid can be achieved via a Claisen-

Schmidt condensation reaction between 4-carboxybenzaldehyde and acetophenone in the

presence of a base catalyst. A generalized synthetic scheme is presented below.
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Reactants

Reaction Product
4-Carboxybenzaldehyde

Claisen-Schmidt
Condensation

Acetophenone

4-(3-Phenylprop-2-enoyl)benzoic acid

Base (e.g., NaOH),
Ethanol, rt
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Start

Dissolve 4-carboxybenzaldehyde
and acetophenone in ethanol

Add aqueous NaOH solution
dropwise

Stir at room temperature
for 24-48 hours

Monitor reaction by TLC

Incomplete

Pour into ice and acidify
with concentrated HCl

Reaction complete

Collect precipitate by
vacuum filtration

Wash with cold
distilled water

Recrystallize from a
suitable solvent

Dry under vacuum

Characterize product
(NMR, MS)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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